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Compound of Interest

Compound Name: Mefentrifluconazole

Cat. No.: B3027861

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive guide to the development of fungicide formulations
based on Mefentrifluconazole. This document outlines the active ingredient's key properties,
its mechanism of action, and detailed protocols for formulation, stability testing, and efficacy
evaluation.

Introduction to Mefentrifluconazole

Mefentrifluconazole is a broad-spectrum, next-generation triazole fungicide developed for the
control of a wide variety of fungal diseases in numerous crops.[1][2] As a member of the
Fungicide Resistance Action Committee (FRAC) Code 3, it is classified as a demethylation
inhibitor (DMI).[3][4] Its mode of action involves the inhibition of sterol biosynthesis, a critical
process for maintaining the integrity of fungal cell membranes.[1][2][3][5] Mefentrifluconazole
provides both preventative and curative activity against pathogens such as those causing
powdery mildew, rusts, and leaf spots.[1][2][5] It is the first isopropanol triazole to be marketed
and is noted for its high efficacy even at low application rates.[1][5]

Physicochemical Properties

Understanding the physicochemical properties of Mefentrifluconazole is fundamental to
designing a stable and effective formulation. Due to its low aqueous solubility, formulation
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strategies are critical for ensuring its bioavailability.[6]

Property Value Reference

2-[4-(4-chlorophenoxy)-2-
IUPAC Name (trifluoromethyl)phenyl]-1-(1H- [7]
1,2,4-triazol-1-yl)propan-2-ol

CAS Number 1417782-03-6 [3]
Molecular Formula C18H15CIF3N302 [7]
Molecular Weight 397.8 g/mol [71[8]
Melting Point 125 °C [8]
Water Solubility 0.81 mg/L (at pH 7) [31[8]
Appearance White to beige powder -
Vapor Pressure 2.4 x 10-8 Torr (at 25°C) [3]

Mode of Action: Ergosterol Biosynthesis Inhibition

Mefentrifluconazole's fungicidal activity stems from its ability to disrupt the biosynthesis of
ergosterol, an essential component of the fungal cell membrane. It specifically inhibits the C14-
demethylase enzyme, which is a key step in the conversion of lanosterol to ergosterol.[1] This
disruption leads to the accumulation of toxic sterol precursors and a deficiency of ergosterol,
ultimately compromising the structural integrity and function of the fungal cell membrane,
leading to cell death.[1][5]
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Mefentrifluconazole inhibits the C14-demethylase enzyme in the ergosterol pathway.

Formulation Considerations

The goal of formulation is to create a product that is safe, stable, and easy to apply, while
maximizing the biological efficacy of the active ingredient (Al).[9] Given Mefentrifluconazole's
low water solubility, it is commonly formulated as an Emulsifiable Concentrate (EC) or a
Suspension Concentrate (SC).[2][3]

o Emulsifiable Concentrates (EC): The Al is dissolved in a water-immiscible organic solvent
along with emulsifying agents. When diluted with water, a spontaneous oil-in-water emulsion
is formed.[10]

¢ Suspension Concentrates (SC): The solid Al is finely milled and suspended in water with the
help of dispersing and wetting agents.[2][10]

The choice of formulation depends on factors like target crop, application equipment, and
desired shelf life. Key components in a formulation include solvents, surfactants (emulsifiers,
wetting agents, dispersants), and stabilizers.[9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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